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Compound of Interest

2-Chloro-5-iodopyrimidin-4(3H)-
Compound Name:

one
CAS No.: 1226881-10-2
Cat. No.: B2841799

Get Quote

Executive Safety Summary

2-Chloro-5-iodopyrimidin-4(3H)-one (often tautomeric with 2-chloro-5-iodopyrimidin-4-ol) is a
halogenated heterocyclic intermediate used frequently in the synthesis of antiviral and
anticancer therapeutics.[1] Its dual-halogen substitution (chlorine at C2, iodine at C5) makes it
chemically reactive and environmentally persistent if not disposed of correctly.

e Chemical Class: Halogenated Heterocycle
e Primary Hazard: Irritant (Skin/Eye/Respiratory), Harmful if swallowed.[2]

» Critical Disposal Requirement: Must be treated as Halogenated Organic Waste. DO NOT mix
with non-halogenated solvents or flush down drains.

Hazard Assessment & Ildentification

Before initiating disposal, verify the compound's identity and current state (solid vs. solution).
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Property

Specification

Chemical Name

2-Chloro-5-iodopyrimidin-4(3H)-one

CAS Number

Note: Often indexed as the tautomer 2-chloro-5-
iodopyrimidin-4-ol (CAS: 175137-46-9) or
related to 2-chloro-5-iodopyrimidine (CAS:
32779-38-7)

Molecular Formula

C4H2CIIN20

GHS Classification

Warning H302: Harmful if swallowed H315:
Causes skin irritation H319: Causes serious eye

irritation H335: May cause respiratory irritation

Signal Word

WARNING

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient without specific chemical resistance checks.
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PPE Category

Recommendation

Rationale

Hand Protection

Nitrile Rubber (Double gloving

recommended)

Halogenated heterocycles can
permeate standard latex.
Double gloving prevents
breakthrough during handling

of waste solutions.

Eye Protection

Chemical Safety Goggles

Safety glasses with side
shields are minimum; goggles
are required if pouring liquid

waste to prevent splash injury.

Respiratory

N95 (Solids) / Fume Hood
(Liquids)

Solid dust is a respiratory
irritant (H335). All liquid
transfers must occur inside a

certified chemical fume hood.

Body

Lab Coat (Buttoned) +

Chemical Apron

An apron is recommended
during bulk waste transfer to
protect against corrosive

splashes.

Step-by-Step Disposal Protocol
Decision Logic: Waste Segregation

The presence of lodine and Chlorine atoms dictates that this material cannot be incinerated in

standard fuel-blending kilns used for non-halogenated waste due to the risk of forming acid

gases (HCI, HI) and potential dioxins if combustion temperatures are not strictly controlled

(>1100°C).
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Waste Material Containing

2-Chloro-5-iodopyrimidin-4(3H)-one

Physical State?

Contaminated Debris
(Gloves, Paper, Syringes)

Solid Waste Container Solvent Type? Solid Hazardous Waste
Label: 'Toxic Solid - Halogenated' ype: (Double Bagged)

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (Methanol, DMSO)

Solid / Powder Liquid / Solution

/

,/ *MUST be treated as

/ .
,/ Halogenated once mixed*
/

Halogenated Organic Waste Stream

(Red Can/Carboy)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-Chloro-5-iodopyrimidin-4(3H)-one waste. Note that
mixing even small amounts of this compound into non-halogenated solvents reclassifies the
entire container as halogenated waste.

Protocol A: Solid Waste Disposal

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

o Labeling: Affix a hazardous waste tag immediately.[3]
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o Constituents: "2-Chloro-5-iodopyrimidin-4(3H)-one"

o Hazard Checkbox: Toxic, Irritant.[2][4]

o Transfer: Transfer solid waste using a disposable spatula. Do not generate dust.[1][2][4][5]

e Sealing: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of towel as
solid waste).

Protocol B: Liquid Waste Disposal

o Compatibility Check: Ensure the waste container is rated for Halogenated Solvents.
o Acceptable: HDPE Carboys, Glass Winchesters (if protected).

o Avoid: Metal containers (unless lined) due to potential acidity from hydrolysis (HCI/HI
formation).

e Segregation Rule: If the compound is dissolved in Methanol or DMSO (non-halogenated),
the entire mixture must now be poured into the Halogenated Waste stream.

e pH Adjustment (Optional but Recommended): If the solution is acidic due to degradation,
neutralize to pH 6-8 with dilute Sodium Bicarbonate (NaHCO:s) before adding to the waste
carboy to prevent off-gassing.

Spill Management Workflow

Scenario: You have dropped a vial containing 5g of solid 2-Chloro-5-iodopyrimidin-4(3H)-
one.

 |solate: Evacuate the immediate area (radius of 3 meters). Alert nearby personnel.
o PPE Up: Don safety goggles, double nitrile gloves, and a P100/N95 respirator.
» Contain:

o Solid Spill: Cover with a damp paper towel to prevent dust dispersion.

o Liquid Spill: Surround with absorbent boom or vermiculite.
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e Clean:
o Scoop material into a wide-mouth waste jar.
o Wipe the surface with a soap/water solution, followed by an alcohol wipe.
o Do not use bleach (Potential reaction with iodine/chlorine residues).

o Dispose: Place all cleanup materials (wipes, gloves, scoop) into the Solid Hazardous Waste
container.

Chemical Incompatibility & Storage
Improper storage often leads to premature disposal needs.
e Incompatible with:

o Strong Oxidizing Agents: Can release lodine vapor (

) or Chlorine gas (
).
o Strong Bases: Promotes hydrolysis and degradation.

o Storage Condition: Keep cold (

), dry, and protected from light (lodine-carbon bonds are photosensitive).

Regulatory Compliance (US/EU Context)

o EPA (USA): This compound falls under "Halogenated Organic Waste" (often F-listed if spent
solvents are involved, or D-listed for toxicity).

o RCRA Code: Likely D002 (if corrosive degradation occurs) or generic halogenated organic
codes depending on the solvent carrier.

e EU Waste Code (EWC):07 05 13* (Solid wastes containing hazardous substances) or 14 06
02* (Halogenated solvents and solvent mixtures).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b2841799?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

